Cas no 2044705-53-3 (rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans)

• Product Name: rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans
• CAS No: 2044705-53-3
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• CID: 4634359
• Update Time: 2025-06-10

rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans

• Inchi： 1S/C9H15N3O.ClH/c1-6-7(5-11-12(6)2)9-8(10)3-4-13-9;/h5,8-9H,3-4,10H2,1-2H3;1H/t8-,9+;/m1./s1
• InChI Key： YZFFAVWIFNYLFO-RJUBDTSPSA-N
• SMILES： CC1N(N=CC=1[C@@H]1OCC[C@H]1N)C.Cl

Additional information on rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans

Comprehensive Overview of rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans (CAS No. 2044705-53-3)

The compound rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans (CAS No. 2044705-53-3) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 1,5-dimethyl-1H-pyrazol-4-yl moiety and the oxolan-3-amine backbone, make it a valuable candidate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in targeting specific biological pathways.

In recent years, the demand for chiral amines like rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. This compound's dihydrochloride form enhances its solubility and stability, making it suitable for various experimental and formulation studies. Its trans configuration further adds to its appeal, as it often exhibits distinct biological activity compared to its cis counterparts.

One of the most frequently asked questions about CAS No. 2044705-53-3 revolves around its synthetic routes and purification methods. Researchers often seek optimized protocols for its preparation, particularly those involving catalytic asymmetric hydrogenation or enzymatic resolution. The compound's pyrazole ring is a notable feature, as pyrazole derivatives are widely explored for their anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased interest in rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans as a scaffold for designing novel therapeutics.

Another hot topic in the scientific community is the role of chiral amines in central nervous system (CNS) drug development. The oxolan-3-amine moiety in this compound suggests potential interactions with neurotransmitter systems, making it a candidate for studying neurological disorders. Additionally, its 1,5-dimethyl-1H-pyrazol-4-yl group could contribute to modulating enzyme activity, such as cyclooxygenase (COX) inhibition, which is relevant for pain management research.

From a technical standpoint, the characterization of rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans involves advanced analytical techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are critical for confirming its stereochemical purity and ensuring batch-to-batch consistency. The compound's dihydrochloride salt form also necessitates careful handling during storage to prevent degradation, a common concern among laboratory professionals.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for CAS No. 2044705-53-3, minimizing waste and energy consumption. This aligns with broader industry trends toward environmentally friendly pharmaceutical manufacturing. The compound's versatility as a building block for more complex molecules further underscores its importance in modern organic chemistry.

As the scientific community continues to investigate rac-(2R,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine dihydrochloride, trans, its potential applications expand beyond traditional drug discovery. For instance, its chiral properties make it a candidate for asymmetric catalysis, while its structural motifs could inspire new materials science innovations. With ongoing research, this compound may soon play a pivotal role in addressing unmet medical needs and advancing synthetic methodologies.